![molecular formula C13H9ClFNO4 B6558757 N-(3-chloro-4-fluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide CAS No. 1040662-98-3](/img/structure/B6558757.png)
N-(3-chloro-4-fluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide
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Description
The compound “N-(3-chloro-4-fluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide” is a complex organic molecule. It likely contains a pyran ring, which is a six-membered heterocyclic ring consisting of five carbon atoms and one oxygen atom, and an amide group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through multi-step processes involving various chemical reactions . The synthesis typically involves the formation of the pyran ring and the attachment of the various functional groups .Mechanism of Action
Target of Action
The primary target of N-(3-chloro-4-fluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide is the epidermal growth factor receptor (EGFR) . EGFR is a transmembrane cell surface receptor that is often overexpressed in certain human carcinoma cells, such as lung and breast cancer cells .
Mode of Action
N-(3-chloro-4-fluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide acts as an inhibitor of the EGFR tyrosine kinase . It binds to the adenosine triphosphate (ATP)-binding site of the enzyme, thereby inhibiting the intracellular phosphorylation of numerous tyrosine kinases associated with the receptor . This selective targeting of the mutant proteins in malignant cells interrupts signaling in these cells .
Biochemical Pathways
The compound affects multiple signaling pathways involved in tumor growth and angiogenesis such as the Ras/Raf pathway and the PI3K/Akt pathways . These pathways ultimately lead to the activation of transcription factors such as Jun, Fos, and Myc, as well as cyclin D1, which stimulate cell growth and mitosis . Uncontrolled cell growth and mitosis lead to cancer .
Result of Action
The molecular and cellular effects of N-(3-chloro-4-fluorophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide’s action include the inhibition of cell proliferation and the induction of apoptosis in cancer cells . By inhibiting the EGFR tyrosine kinase, the compound disrupts cell signaling, leading to a halt in cell growth and the initiation of programmed cell death .
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-5-methoxy-4-oxopyran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClFNO4/c1-19-12-6-20-11(5-10(12)17)13(18)16-7-2-3-9(15)8(14)4-7/h2-6H,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVMJMCQFFKOAKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=COC(=CC1=O)C(=O)NC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClFNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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